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Compound of Interest

Compound Name: m-PEG6-Ms

cat. No.: B1676794

The proper disposal of m-PEG6-Ms (methoxy-hexaethylene glycol-mesylate) is critical to
ensure laboratory safety and environmental protection. Due to the presence of the
methanesulfonyl (mesyl) group, this compound should be handled as a hazardous substance.
The disposal procedures are primarily dictated by the reactivity and toxicity associated with the
mesylate functional group, which is related to methanesulfonyl chloride.

Hazard Identification and Safety Precautions

The methanesulfonyl group is a key reactive component of m-PEG6-Ms. Based on the safety
data for methanesulfonyl chloride, the following hazards should be considered[1][2][3][4]:

Toxicity: Fatal if inhaled, toxic in contact with skin, and toxic if swallowed[1].

Corrosivity: Causes severe skin burns and eye damage.

Irritation: May cause respiratory irritation.

Environmental Hazards: Harmful to aquatic organisms. Do not let the product enter drains or
surface water.

Personal Protective Equipment (PPE) is mandatory when handling m-PEG6-Ms:
e Hand Protection: Wear impervious gloves (e.g., nitrile rubber) and inspect them before use.

o Eye/Face Protection: Use tightly fitting safety goggles and a face shield (minimum 8-inch).
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o Skin and Body Protection: Wear a lab coat, and for larger quantities or in case of a spill, a
gas-tight chemical resistant suit is recommended.

» Respiratory Protection: Use a NIOSH (US) or EN 166 (EU) approved respirator with an
appropriate cartridge for organic vapors and acid gases. For emergencies or high
concentrations, a self-contained breathing apparatus (SCBA) is necessary.

Quantitative Hazard Data for Methanesulfonyl

Chloride (as a proxy for the reactive group)

Hazard .
. GHS Category Signal Word Hazard Statement
Classification
- H300: Fatal if
Acute Toxicity, Oral Category 2 Danger
swallowed
Acute Toxicity, o
) Category 1 Danger H330: Fatal if inhaled
Inhalation
o H310: Fatal in contact
Acute Toxicity, Dermal  Category 2 Danger ] ]
with skin
H314: Causes severe
Skin Corrosion Category 1B Danger skin burns and eye
damage
Specific Target Organ H335: May cause
o Category 3 Danger ) o
Toxicity respiratory irritation

Step-by-Step Disposal Protocol for m-PEG6-Ms

This protocol provides a general guideline for the safe disposal of m-PEG6-Ms. Always consult
your institution's Environmental Health and Safety (EHS) department for specific local
regulations.

e Segregation and Collection of Waste:

o Collect all waste containing m-PEG6-Ms (e.g., unused product, contaminated
consumables, and the first rinse of emptied containers) in a designated, properly labeled
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hazardous waste container.

o The container must be made of a compatible material (e.g., glass or polyethylene) and
have a secure, tight-fitting lid.

o Label the waste container clearly with "Hazardous Waste," the full chemical name "m-
PEG6-Ms," and the associated hazards (Toxic, Corrosive).

e Handling of Spills:

o In case of a spill, evacuate the area and ensure adequate ventilation.

o Wear the appropriate PPE, including respiratory protection.

o Contain the spill using an inert absorbent material such as sand, earth, or vermiculite.

o Carefully collect the absorbed material into the designated hazardous waste container.

o Decontaminate the spill area with a suitable cleaning agent and collect the cleaning
materials as hazardous waste.

e Disposal of Empty Containers:

o Thoroughly empty the container of any remaining liquid.

o The first rinse of the container must be collected as hazardous waste. For highly toxic
substances (which should be assumed for m-PEG6-Ms), the first three rinses must be
collected as hazardous waste.

o After thorough rinsing and air-drying in a chemical fume hood, deface the label and
dispose of the container as regular laboratory glass or plastic waste, in accordance with
institutional policies.

e Final Disposal:

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area, away from incompatible materials.
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o Arrange for pickup and disposal by a licensed hazardous waste disposal company,
following all local, state, and federal regulations. Do not dispose of m-PEG6-Ms down the
drain or in the regular trash.

Disposal Workflow Diagram
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Caption: Workflow for the safe disposal of m-PEG6-Ms waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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